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Compound of Interest

Compound Name: Nonyl 7-bromoheptanoate

Cat. No.: B15551566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Nonyl 7-
bromoheptanoate. Due to the limited availability of experimental data for this specific

compound in public literature, this document presents a combination of data for related

compounds and predicted values for Nonyl 7-bromoheptanoate, alongside a detailed,

plausible experimental protocol for its synthesis and characterization.

Introduction
Nonyl 7-bromoheptanoate is an ester comprised of a nonyl alcohol moiety and a 7-

bromoheptanoic acid backbone. While its direct applications are not widely documented, its

structure suggests potential utility as an intermediate in organic synthesis, particularly in the

introduction of a C16 chain with a terminal bromine, which can be further functionalized.

Understanding its physical properties is crucial for its handling, purification, and use in synthetic

protocols.

Physicochemical Data
The following table summarizes the known physical properties of 7-bromoheptanoic acid and

its methyl and ethyl esters, which serve as a basis for the estimated properties of Nonyl 7-
bromoheptanoate.
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Property
7-
Bromoheptano
ic Acid

Methyl 7-
bromoheptano
ate

Ethyl 7-
bromoheptano
ate

Nonyl 7-

bromoheptanoa

te (Estimated)

Molecular

Formula

C₇H₁₃BrO₂[1][2]

[3]
C₈H₁₅BrO₂[4]

C₉H₁₇BrO₂[5][6]

[7][8]
C₁₆H₃₁BrO₂

Molecular Weight

( g/mol )
209.08[3] 223.11[4] 237.13[5][6][7] 335.34

Boiling Point (°C)
145 (at 3 mmHg)

[1]
Not available

112 (at 5 mmHg)

[6][7][8]

> 150 (at

reduced

pressure)

Melting Point

(°C)
136-138[1] Not available 29[6][7][8]

< 25 (likely a

liquid at room

temp.)

Density (g/mL)
1.3771 (rough

estimate)[1]
Not available

1.217 (at 25 °C)

[6][7][8]
~1.1

Refractive Index Not available Not available
n20/D 1.459[6][7]

[8]
~1.46

Solubility

Soluble in

organic solvents,

moderately

soluble in water.

[2]

Presumed

soluble in

organic solvents.

Presumed

soluble in

organic solvents.

Soluble in

nonpolar organic

solvents.

Note on Estimated Values: The properties for Nonyl 7-bromoheptanoate are estimated based

on the trends observed in the homologous series of alkyl 7-bromoheptanoates. The boiling

point and density are expected to increase with the lengthening of the alkyl chain, while the

melting point may not follow a simple linear trend but is expected to be low.

Experimental Protocols
The following section details a standard laboratory procedure for the synthesis and

characterization of Nonyl 7-bromoheptanoate.
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3.1. Synthesis of Nonyl 7-bromoheptanoate via Fischer Esterification

This protocol describes the synthesis of Nonyl 7-bromoheptanoate from 7-bromoheptanoic

acid and nonyl alcohol.

Materials:

7-bromoheptanoic acid

Nonyl alcohol (1-Nonanol)

Toluene

Sulfuric acid (concentrated)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

7-bromoheptanoic acid (1.0 eq), nonyl alcohol (1.2 eq), and toluene (to dissolve the

reactants).

Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).
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Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude Nonyl 7-bromoheptanoate.

Purify the crude product by vacuum distillation.

3.2. Characterization

The identity and purity of the synthesized Nonyl 7-bromoheptanoate would be confirmed

using the following standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure.

Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch (~1740 cm⁻¹).

Mass Spectrometry (MS): To determine the molecular weight and confirm the presence of

bromine through the isotopic pattern.

Gas Chromatography (GC): To assess the purity of the final product.

Visualizations
4.1. Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of

Nonyl 7-bromoheptanoate.

Reactants
(7-Bromoheptanoic Acid, Nonyl Alcohol)

Fischer Esterification
(Toluene, H₂SO₄ catalyst)

Workup
(Washing and Extraction)

Drying and Concentration

Purification
(Vacuum Distillation)

Pure Nonyl 7-bromoheptanoate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Nonyl 7-bromoheptanoate.

4.2. Characterization Workflow

This diagram outlines the logical flow for the analytical characterization of the synthesized

compound.
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Caption: Analytical workflow for the characterization of Nonyl 7-bromoheptanoate.

Safety Information
While specific toxicity data for Nonyl 7-bromoheptanoate is not available, it should be handled

with the standard precautions for a halogenated organic compound. It is advisable to work in a

well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. For related compounds like 7-bromoheptanoic

acid, hazards include skin and eye irritation.

This guide is intended for use by qualified professionals and should be supplemented with a

thorough literature search and risk assessment before any experimental work is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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